Cas no 88542-75-0 (Undecanoic acid, 2-heptyl-, ethenyl ester)
88542-75-0 structure
Product Name:Undecanoic acid, 2-heptyl-, ethenyl ester
CAS No:88542-75-0
MF:C20H38O2
MW:310.514526844025
CID:629237
PubChem ID:71318612
Update Time:2025-04-19
Undecanoic acid, 2-heptyl-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, 2-heptyl-, ethenyl ester
- ethenyl 2-heptylundecanoate
- DTXSID70748705
- 88542-75-0
-
- Inchi: 1S/C20H38O2/c1-4-7-9-11-12-14-16-18-19(20(21)22-6-3)17-15-13-10-8-5-2/h6,19H,3-5,7-18H2,1-2H3
- InChI Key: SIQFQRIOQMLNNS-UHFFFAOYSA-N
- SMILES: O(C=C)C(C(CCCCCCC)CCCCCCCCC)=O
Computed Properties
- Exact Mass: 310.287180451g/mol
- Monoisotopic Mass: 310.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 26.3Ų
Undecanoic acid, 2-heptyl-, ethenyl ester Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
88542-75-0 (Undecanoic acid, 2-heptyl-, ethenyl ester) Related Products
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